N-(3,4-difluorophenyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-methyl-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H11F2N3OS/c1-20-13(8-12(19-20)14-3-2-6-22-14)15(21)18-9-4-5-10(16)11(17)7-9/h2-8H,1H3,(H,18,21)
• InChI Key: PHATZGFCMHKJKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C15H11F2N3OS
• Molecular Weight: 319.3 g/mol
• CAS No.: 1219844-62-8

Description

N-(3,4-difluorophenyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H11F2N3OS and its molecular weight is 319.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound's synthesis and structural properties have been a focal point of research. For instance, studies have detailed the synthesis of related compounds and analyzed their crystal structures through X-ray diffraction, confirming the compound's conformation and stability. The molecular and crystal structures are often stabilized by hydrogen bond interactions, and the twisted conformation between rings like pyrazole and thiophene has been noted (Prabhuswamy et al., 2016), (Kumara et al., 2018).

Antimicrobial Applications

Researchers have explored the antimicrobial potential of related compounds. Studies have demonstrated that certain derivatives exhibit significant antibacterial and antifungal activities against various strains, indicating the compound's potential in developing new antimicrobial agents (Sowmya et al., 2018), (Li et al., 2020).

Enzyme Inhibition and Molecular Docking

Studies have also focused on the enzyme inhibitory activities of pyrazole-thiophene derivatives. Compounds have been evaluated for their inhibitory effects on enzymes like acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, showcasing their potential in therapeutic applications. Molecular docking analyses have further revealed significant interactions at the enzyme active sites, indicating the compounds' effectiveness and potential as enzyme inhibitors (Cetin et al., 2021).

Nonlinear Optical Properties

The nonlinear optical (NLO) properties of pyrazole-thiophene-based compounds have been investigated. Studies involve synthesizing various derivatives and performing detailed density functional theory (DFT) calculations to understand the electronic structure and compute NMR data. Some compounds exhibit significant NLO responses, indicating their potential in applications like optical switching and modulation (Kanwal et al., 2022).